5,6,7,8-Tetrahydronaphthalene-2-carbohydrazide

• IUPAC Name: 5,6,7,8-tetrahydronaphthalene-2-carbohydrazide
• InChI: InChI=1S/C11H14N2O/c12-13-11(14)10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4,12H2,(H,13,14)
• InChI Key: IYGWWMNYYKLFBB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C(=O)NN
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

5,6,7,8-Tetrahydronaphthalene-2-carbohydrazide is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Green Chemistry and Drug Development : A study focused on constructing derivatives of tetrahydronaphthalene via an eco-friendly approach, emphasizing the synthesis of bioactive molecules with potential pharmaceutical applications. The synthesized compounds were evaluated for physicochemical, pharmacokinetic, drug-like properties, and therapeutic friendliness (Damera & Pagadala, 2023).

• Silicon-Based Drug Synthesis : Research demonstrated the use of tetrahydronaphthalene derivatives as building blocks in the synthesis of silicon-based drugs, illustrating its role in the development of novel pharmaceuticals (Büttner et al., 2007).

• Antioxidant and Tumor Inhibitory Properties : A study synthesized new polyfunctionally substituted tetrahydronaphthalene derivatives and evaluated them for tumor inhibitory and antioxidant activities. Some derivatives showed significant potency against liver cancer cells and higher antioxidant activity compared to ascorbic acid (Hamdy et al., 2013).

• Analgesic Activity : Certain triazoles and triazolothiadiazines derived from tetrahydronaphthalene showed promising analgesic activity, highlighting its potential in pain management (Turan-Zitouni et al., 1999).

• Antimicrobial Agents : A study focused on synthesizing hydrazide derivatives of tetrahydronaphthalene and evaluating their antifungal activity, revealing some compounds with significant antifungal properties (Turan-Zitouni et al., 2013).

• Central Nervous System Activity : Synthesis of amino-tetrahydronaphthalene derivatives was explored for their effects on central serotonergic and dopaminergic systems, indicating potential applications in neuroscience (Stjernlöf et al., 1993).